Cas no 2229682-68-0 (4-propylhept-2-enal)

• Product Name: 4-propylhept-2-enal
• CAS No: 2229682-68-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6441222
• PubChem ID: 165777924
• Update Time: 2025-05-19

4-propylhept-2-enal Chemical and Physical Properties

Names and Identifiers

• 4-propylhept-2-enal
• 2229682-68-0
• EN300-1769622

• Inchi： 1S/C10H18O/c1-3-6-10(7-4-2)8-5-9-11/h5,8-10H,3-4,6-7H2,1-2H3/b8-5+
• InChI Key： NIQBEZNTQCBXEH-VMPITWQZSA-N
• SMILES： O=C/C=C/C(CCC)CCC

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-propylhept-2-enal

Chemical Profile of 4-propylhept-2-enal (CAS No: 2229682-68-0)

4-propylhept-2-enal, identified by the Chemical Abstracts Service Number (CAS No) 2229682-68-0, is an organic compound belonging to the aldehyde class. This molecule, characterized by a seven-carbon chain with a propyl substituent and a terminal aldehyde group, exhibits significant interest in both synthetic chemistry and potential biological applications. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of flavor and fragrance compounds.

The chemical formula of 4-propylhept-2-enal is C₉H₁₆O, reflecting its non-aromatic nature and the presence of a polar aldehyde functional group. The molecule adopts a linear configuration due to the absence of rings or bulky substituents that would induce steric strain. The propyl side chain contributes to the compound's solubility profile, enabling its use in various solvents commonly employed in organic synthesis.

In recent years, there has been growing interest in the development of novel synthetic pathways for aldehydes due to their versatility as building blocks in medicinal chemistry. 4-propylhept-2-enal serves as a prime example of how structural modifications can influence reactivity and functionality. Researchers have explored its utility in constructing more complex heterocyclic systems, which are prevalent in biologically active compounds. The aldehyde group, being highly reactive, allows for further functionalization via oxidation, reduction, or condensation reactions.

The synthesis of 4-propylhept-2-enal typically involves catalytic hydrogenation or oxidation processes starting from readily available precursors such as heptenes or propyl-substituted ketones. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These methodologies align with the broader trend toward green chemistry principles, emphasizing sustainability and minimal environmental impact.

Beyond its synthetic significance, 4-propylhept-2-enal has garnered attention for its potential biological activities. Aldehydes are known to interact with various biological targets due to their electrophilic nature. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to pharmaceutical applications, such as antimicrobial or anti-inflammatory effects. While these findings are still under investigation, they underscore the importance of exploring structurally diverse aldehydes for drug discovery efforts.

The role of CAS No: 2229682-68-0 in academic and industrial research highlights its utility as a reference point for chemical identity and purity assessment. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for characterizing this compound. These analytical methods ensure that researchers can reliably utilize 4-propylhept-2-enal in their experiments without ambiguity regarding its identity or quality.

In the context of flavor and fragrance chemistry, 4-propylhept-2-enal contributes to the development of naturalistic and synthetic aroma profiles. Its grassy and fruity notes make it a candidate for use in perfumery and food flavorings. The compound's volatility allows it to be incorporated into formulations where olfactory perception is critical, such as personal care products or culinary enhancements. This application underscores the interdisciplinary nature of chemical research, where molecules like 4-propylhept-2-enal bridge synthetic organic chemistry with sensory science.

Recent advancements in computational chemistry have further enhanced our understanding of 4-propylhept-2-enal's reactivity and interactions. Molecular modeling studies predict favorable binding modes with biological targets, guiding experimental design for lead optimization. These virtual approaches complement traditional wet-lab experimentation by providing rapid screening tools for identifying promising candidates early in the drug discovery process.

The industrial production of CAS No: 2229682-68-0 has also seen improvements in scalability and cost-efficiency. Continuous flow reactors have been adapted for synthesizing aldehydes like this one, offering advantages over batch processing methods such as reduced reaction times and improved reproducibility. Such innovations reflect broader trends toward modernization in chemical manufacturing, ensuring that compounds like 4-propylhept-2-enal remain accessible for diverse applications.

Future research directions may explore novel derivatives of 4-propylhept-2-enal, focusing on enhancing their bioactivity or improving their synthetic accessibility. For instance, functionalizing the propyl side chain with different groups could yield analogs with distinct properties suitable for specific applications. Additionally, investigating enantioselective synthesis would allow researchers to produce chiral forms of this compound, which are increasingly relevant in pharmaceutical development.

In conclusion,4-propylhept-2-enal (CAS No: 2229682-68-0) represents a multifaceted compound with implications spanning synthetic chemistry, biological research, and industrial applications. Its unique structural features make it a valuable tool for chemists seeking to develop new molecules with tailored properties. As our understanding of chemical interactions deepens through interdisciplinary collaboration,4-propylhept-2-enal will likely continue to play a pivotal role in advancing both fundamental science and applied technologies.